Cas no 2229607-65-0 (3-(3,4-dihydro-1H-2-benzopyran-6-yl)methylazetidine)

• Product Name: 3-(3,4-dihydro-1H-2-benzopyran-6-yl)methylazetidine
• CAS No: 2229607-65-0
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• CID: 6196381
• PubChem ID: 165669303
• Update Time: 2025-05-30

3-(3,4-dihydro-1H-2-benzopyran-6-yl)methylazetidine Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dihydro-1H-2-benzopyran-6-yl)methylazetidine
• 2229607-65-0
• 3-[(3,4-dihydro-1H-2-benzopyran-6-yl)methyl]azetidine
• EN300-1753565

• Inchi： 1S/C13H17NO/c1-2-13-9-15-4-3-12(13)6-10(1)5-11-7-14-8-11/h1-2,6,11,14H,3-5,7-9H2
• InChI Key： CJAAMBGILLFLDE-UHFFFAOYSA-N
• SMILES： O1CCC2C(C1)=CC=C(C=2)CC1CNC1

Computed Properties

• Exact Mass: 203.131014166g/mol
• Monoisotopic Mass: 203.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(3,4-dihydro-1H-2-benzopyran-6-yl)methylazetidine

Professional Introduction to Compound with CAS No. 2229607-65-0 and Product Name: 3-(3,4-dihydro-1H-2-benzopyran-6-yl)methylazetidine

The compound with the CAS number 2229607-65-0 and the product name 3-(3,4-dihydro-1H-2-benzopyran-6-yl)methylazetidine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule, characterized by a fused benzopyran ring system connected to an azetidine moiety, positions it as a promising candidate for further investigation in drug discovery and medicinal chemistry.

In recent years, the exploration of bioactive molecules derived from benzopyran derivatives has been extensively studied for their pharmacological properties. The benzopyran core is known for its ability to interact with various biological targets, making it a valuable scaffold for designing novel therapeutic agents. Specifically, the 3-(3,4-dihydro-1H-2-benzopyran-6-yl)methylazetidine structure combines the favorable pharmacokinetic properties of the benzopyran system with the unique reactivity of the azetidine ring. This combination has been hypothesized to enhance binding affinity and selectivity towards specific enzymes and receptors involved in critical biological pathways.

One of the most compelling aspects of this compound is its potential role in modulating inflammatory responses. Current research indicates that benzopyran derivatives can exhibit anti-inflammatory effects by inhibiting key pro-inflammatory cytokines and enzymes. The presence of the azetidine group further enhances its ability to interact with biological targets, potentially leading to more potent and selective inhibition. Studies have shown that similar molecular structures can modulate pathways such as NF-κB and MAPK, which are central to inflammatory processes. The 3-(3,4-dihydro-1H-2-benzopyran-6-yl)methylazetidine molecule may therefore serve as a valuable tool in developing novel anti-inflammatory therapies.

Furthermore, the compound's structural features make it an attractive candidate for further derivatization and optimization. The benzopyran ring can be modified at various positions to fine-tune its biological activity, while the azetidine moiety offers opportunities for functionalization that could improve solubility or metabolic stability. These attributes are particularly important in drug development, where optimizing pharmacokinetic properties is often crucial for achieving therapeutic efficacy. The versatility of this scaffold allows chemists to explore a wide range of structural variations, each with the potential to yield novel compounds with enhanced pharmacological profiles.

Recent advances in computational chemistry have also facilitated the study of this compound's interactions with biological targets. Molecular docking simulations have been employed to predict how 3-(3,4-dihydro-1H-2-benzopyran-6-yl)methylazetidine might bind to specific proteins or enzymes. These studies have provided insights into its potential mechanisms of action and have helped identify key residues involved in binding interactions. Such computational approaches are increasingly integral to drug discovery pipelines, allowing researchers to prioritize compounds for experimental validation based on their predicted binding affinities and selectivity.

The synthesis of this compound represents another area of interest within synthetic organic chemistry. The construction of the benzopyran core requires multi-step reactions that often involve cyclization and functional group transformations. The introduction of the azetidine ring further complicates the synthetic route but also offers opportunities for developing novel synthetic methodologies. Researchers have explored various strategies to construct this framework efficiently, including transition-metal-catalyzed reactions and enzymatic approaches. These efforts not only contribute to the availability of this compound for biological testing but also advance our understanding of synthetic methodologies applicable to other heterocyclic systems.

In conclusion, 3-(3,4-dihydro-1H-2-benzopyran-6-yl)methylazetidine (CAS No. 2229607-65-0) is a structurally intriguing molecule with significant potential in pharmaceutical research. Its combination of a benzopyran scaffold and an azetidine moiety positions it as a versatile scaffold for developing novel therapeutic agents. Ongoing research into its biological activities and synthetic pathways underscores its importance as a subject of study in medicinal chemistry and drug discovery. As our understanding of its properties continues to grow, this compound is likely to play an increasingly important role in the development of next-generation pharmaceuticals.